Cas no 84868-02-0 (4-(trans-4-Pentylcyclohexyl)cyclohexanone)
4-(trans-4-Pentylcyclohexyl)cyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 4-(trans-4-Pentylcyclohexyl)cyclohexanone
- 4-(trans-4'-Pentylcyclohexyl)cyclohexanone
- 4-(trans-4'-n-Pentylcyclohexyl)cyclohexanone
- 4-Pentyldicyclohexylanone
- TRANS-4-(TRANS-4-PENTYLCYCLOHEXYL)CYCLOHEXANONE
- trans-4-Pentylbi(cyclohexan)-4-one
- trans-4'-Pentylbi(cyclohexan)-4-one
- 4'-Pentyl-[1,1'-bi(cyclohexan)]-4-one
- 4-(4-pentylcyclohexyl)cyclohexan-1-one
- 4'-Pentylbi(cyclohexyl)-4-one
- 4-(4-pentylcyclohexyl)cyclohexanone
- PubChem9649
- PubChem2511
- 4'-pentyl-[1,1'-Bicyclohexyl]-4-one
- KSC914G4D
- OZLFNAZSDVXEFU-SHTZXODSSA-N
- OZLFNAZSDVXEFU-UHFFFAOYSA-N
- trans-4′-Pentyl[1,1′-bicyclohexyl]-4-one (ACI)
- AKOS015916242
- 84868-02-0
- SCHEMBL1255189
- MFCD04038798
- [4'-Pentyl-1,1'-bicyclohexyl]-4-one
- C17H30O
- 4-(trans-4-pentylcyclohexyl)-cyclohexanone
- CS-0152351
- N10798
- SCHEMBL6910065
- 4'-Pentyl[1,1'-bi(cyclohexane)]-4-one
- AKOS015964139
- P2435
- DS-13784
- J-513880
- 4-(trans-4\\'-n-Pentylcyclohexyl)cyclohexanone
- DTXSID601005150
- 87625-10-3
- 4-PENTYLBICYCLOHEXYL-4-ONE
- SB66314
-
- MDL: MFCD04038798
- Inchi: 1S/C17H30O/c1-2-3-4-5-14-6-8-15(9-7-14)16-10-12-17(18)13-11-16/h14-16H,2-13H2,1H3/t14-,15-
- InChI Key: OZLFNAZSDVXEFU-SHTZXODSSA-N
- SMILES: C([C@@H]1CC[C@@H](C2CCC(=O)CC2)CC1)CCCC
Computed Properties
- Exact Mass: 250.23000
- Monoisotopic Mass: 250.23
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 5.8
Experimental Properties
- Color/Form: No data avaiable
- Density: No data available
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- PSA: 17.07000
- LogP: 5.13240
- Vapor Pressure: No data available
4-(trans-4-Pentylcyclohexyl)cyclohexanone Security Information
- Signal Word:Danger
- Hazard Statement: H314 (100%) H400 (100%) H410 (100%)
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H314 (100%) H400 (100%) H410 (100%)
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(trans-4-Pentylcyclohexyl)cyclohexanone Customs Data
- HS CODE:2914299000
- Customs Data:
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
4-(trans-4-Pentylcyclohexyl)cyclohexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 212012-250mg |
4-(trans-4-Pentylcyclohexyl)cyclohexanone |
84868-02-0 | 95% | 250mg |
£18.00 | 2022-03-01 | |
| Fluorochem | 212012-1g |
4-(trans-4-Pentylcyclohexyl)cyclohexanone |
84868-02-0 | 95% | 1g |
£38.00 | 2022-03-01 | |
| Fluorochem | 212012-5g |
4-(trans-4-Pentylcyclohexyl)cyclohexanone |
84868-02-0 | 95% | 5g |
£73.00 | 2022-03-01 | |
| Fluorochem | 212012-10g |
4-(trans-4-Pentylcyclohexyl)cyclohexanone |
84868-02-0 | 95% | 10g |
£133.00 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P860294-5g |
4-(trans-4'-n-Pentylcyclohexyl)cyclohexanone |
84868-02-0 | ≥99% | 5g |
589.50 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NZ229-25g |
4-(trans-4-Pentylcyclohexyl)cyclohexanone |
84868-02-0 | 97% | 25g |
2259CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NZ229-5g |
4-(trans-4-Pentylcyclohexyl)cyclohexanone |
84868-02-0 | 97% | 5g |
744CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NZ229-250mg |
4-(trans-4-Pentylcyclohexyl)cyclohexanone |
84868-02-0 | 97% | 250mg |
170CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NZ229-1g |
4-(trans-4-Pentylcyclohexyl)cyclohexanone |
84868-02-0 | 97% | 1g |
426CNY | 2021-05-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T42770-25g |
4-(trans-4-Pentylcyclohexyl)cyclohexanone |
84868-02-0 | 97% | 25g |
¥389.0 | 2024-07-18 |
4-(trans-4-Pentylcyclohexyl)cyclohexanone Production Method
Production Method 1
1.2 Reagents: Sulfuric acid Solvents: Acetone , Dichloromethane , Water ; 20 - 30 °C
1.3 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) ; 20 - 30 °C; 1 h, 20 - 30 °C
1.4 Reagents: Sodium bisulfite ; < 30 °C
4-(trans-4-Pentylcyclohexyl)cyclohexanone Raw materials
4-(trans-4-Pentylcyclohexyl)cyclohexanone Preparation Products
4-(trans-4-Pentylcyclohexyl)cyclohexanone Suppliers
4-(trans-4-Pentylcyclohexyl)cyclohexanone Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 4-(trans-4-Pentylcyclohexyl)cyclohexanone
4-(trans-4-Pentylcyclohexyl)cyclohexanone (CAS No. 84868-02-0): A Comprehensive Guide to Properties, Applications, and Market Trends
4-(trans-4-Pentylcyclohexyl)cyclohexanone (CAS No. 84868-02-0) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This cyclohexyl-based ketone is known for its unique structural properties, making it a valuable intermediate in the synthesis of advanced materials and specialty chemicals. With the increasing demand for high-performance compounds in sectors like liquid crystal displays (LCDs), pharmaceuticals, and fragrance industries, understanding the characteristics of 4-(trans-4-Pentylcyclohexyl)cyclohexanone is essential for professionals and researchers alike.
The molecular structure of 4-(trans-4-Pentylcyclohexyl)cyclohexanone features two cyclohexyl rings connected via a ketone functional group, with a pentyl chain extending from the trans-4 position of one ring. This configuration imparts notable thermal stability and low viscosity, which are critical for applications in liquid crystal formulations. Recent studies highlight its role in improving the response times and energy efficiency of LCD screens, a topic of high interest as the global display market shifts toward more sustainable technologies.
Beyond display technologies, 4-(trans-4-Pentylcyclohexyl)cyclohexanone is also explored in the pharmaceutical industry as a building block for drug development. Its rigid cyclohexyl framework is advantageous in designing molecules with enhanced bioavailability. Researchers are particularly interested in its potential for creating novel anti-inflammatory agents and central nervous system (CNS) drugs, aligning with the growing focus on neurological health in modern medicine.
In the fragrance and flavor industry, this compound is valued for its ability to contribute to long-lasting, stable scents. Its low volatility and compatibility with other aromatic compounds make it a preferred choice for high-end perfumes and cosmetic formulations. With consumers increasingly seeking sustainable and hypoallergenic products, 4-(trans-4-Pentylcyclohexyl)cyclohexanone is being studied for its potential in "green chemistry" applications, reducing the reliance on synthetic allergens.
The market for 4-(trans-4-Pentylcyclohexyl)cyclohexanone is projected to grow steadily, driven by advancements in material science and organic electronics. Industry reports suggest that the Asia-Pacific region, particularly China and South Korea, is leading in production and consumption due to their strong LCD manufacturing base. Meanwhile, regulatory agencies continue to evaluate its safety profile, ensuring compliance with global chemical standards like REACH and TSCA.
For researchers and procurement specialists, sourcing high-purity 4-(trans-4-Pentylcyclohexyl)cyclohexanone (CAS 84868-02-0) is crucial. Reputable suppliers typically provide detailed technical data sheets covering parameters such as melting point (∼45-50°C), boiling point (∼300°C), and solubility in organic solvents. Storage recommendations usually emphasize protection from light and moisture to maintain stability.
Environmental considerations are also shaping the future of this compound. Recent innovations focus on bio-based synthesis routes to reduce the carbon footprint of its production. As industries prioritize ESG (Environmental, Social, and Governance) goals, 4-(trans-4-Pentylcyclohexyl)cyclohexanone derivatives may play a role in eco-friendly polymer additives or biodegradable materials.
In conclusion, 4-(trans-4-Pentylcyclohexyl)cyclohexanone represents a versatile chemical with expanding applications across multiple high-tech industries. Its combination of structural rigidity, thermal properties, and synthetic flexibility makes it a compound of enduring relevance. Ongoing research into its molecular modifications and greener production methods will likely unlock new possibilities in the coming years.
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